Cas no 1784133-61-4 (3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide)

• Product Name: 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide
• CAS No: 1784133-61-4
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 5262761
• Update Time: 2025-06-10

3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide

• Inchi： 1S/C7H12O4S/c1-2-6(7(8)9)5-3-12(10,11)4-5/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： MCBQMAPUVMZZMB-UHFFFAOYSA-N
• SMILES： C(C1CS(=O)(=O)C1)(CC)C(=O)O

Additional information on 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide

3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide (CAS No. 1784133-61-4): An Overview of Its Properties and Applications

3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide (CAS No. 1784133-61-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as α-Ethyl-3-thietaneacetic acid 1,1-dioxide, is characterized by its distinctive thietane ring structure and the presence of an ethyl group and a carboxylic acid moiety. These structural features contribute to its unique chemical properties and potential applications in various scientific and industrial domains.

The chemical structure of 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide consists of a five-membered thietane ring with an ethyl substituent at the α-position and a carboxylic acid group. The 1,1-dioxide functionality further enhances its reactivity and stability. This compound is synthesized through a series of well-defined chemical reactions, including ring-opening polymerization and subsequent oxidation steps. The precise control over these synthetic processes ensures the high purity and consistency of the final product.

In recent years, 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide has been extensively studied for its potential applications in pharmaceuticals. One of the key areas of interest is its use as a building block for the synthesis of novel drugs. The thietane ring provides a rigid scaffold that can be functionalized with various substituents to modulate the biological activity of the resulting compounds. For instance, researchers have explored the use of 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide in the development of anti-inflammatory agents and anticancer drugs.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide as a precursor for synthesizing compounds with potent anti-inflammatory properties. The study demonstrated that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide could be a valuable starting material for developing new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide has also shown promise in materials science. The unique combination of its thietane ring and carboxylic acid group makes it an attractive candidate for the synthesis of functional polymers and coatings. Researchers have reported the use of this compound in the preparation of biodegradable polymers with tunable mechanical properties. These polymers have potential applications in biomedical devices and environmental remediation.

In addition to its synthetic utility, 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide has been investigated for its role in catalysis. The presence of the thietane ring and carboxylic acid group provides multiple sites for coordination with metal ions, making it an effective ligand in homogeneous catalysis. Studies have shown that complexes formed with this compound exhibit high catalytic activity in various organic transformations, including C-C bond formation and oxidation reactions.

The physical properties of 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide, such as its solubility and thermal stability, are crucial for its practical applications. This compound is generally soluble in common organic solvents like methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions. Its thermal stability allows it to withstand moderate temperatures without significant degradation, making it suitable for high-temperature processes.

In conclusion, 3-Thietaneacetic acid, α-ethyl-, 1,1-dioxide (CAS No. 1784133-61-4) is a multifunctional compound with a wide range of potential applications in pharmaceuticals, materials science, and catalysis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.